Cas no 2137440-29-8 (rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate)
rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate
-
- Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)8-4-7-5-9(7)10(13)6-8/h7-10H,4-6,13H2,1-3H3/t7?,8-,9?,10+/m1/s1
- InChI Key: PIQKERMPNPZCQG-RGWUEKKESA-N
- SMILES: N[C@H]1C[C@H](C(=O)OC(C)(C)C)CC2CC12
rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1301141-500mg |
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester |
2137440-29-8 | 95% | 500mg |
$2235 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301141-1g |
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester |
2137440-29-8 | 95% | 1g |
$3225 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301141-5g |
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester |
2137440-29-8 | 95% | 5g |
$11115 | 2024-07-28 | |
| Enamine | EN300-840420-1g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 1g |
$1299.0 | 2023-09-02 | ||
| Enamine | EN300-840420-5g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 5g |
$3770.0 | 2023-09-02 | ||
| Enamine | EN300-840420-10g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 10g |
$5590.0 | 2023-09-02 | ||
| Enamine | EN300-840420-0.05g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 95.0% | 0.05g |
$1091.0 | 2025-02-21 | |
| Enamine | EN300-840420-0.1g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 95.0% | 0.1g |
$1144.0 | 2025-02-21 | |
| Enamine | EN300-840420-0.25g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 95.0% | 0.25g |
$1196.0 | 2025-02-21 | |
| Enamine | EN300-840420-0.5g |
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate |
2137440-29-8 | 95.0% | 0.5g |
$1247.0 | 2025-02-21 |
rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate
Research Briefing on rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate (CAS: 2137440-29-8)
The compound rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate (CAS: 2137440-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative is a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and other small-molecule drugs targeting infectious diseases and cancer. Its unique structural features, including the strained bicyclo[4.1.0]heptane ring system, make it a valuable scaffold for drug design.
Recent studies have focused on optimizing the synthetic routes for rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a scalable asymmetric synthesis method using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and yields exceeding 80%. This advancement addresses previous challenges in obtaining high-purity enantiomers, which is critical for pharmacological applications.
In pharmacological research, this compound has shown promise as a building block for HIV-1 protease inhibitors. Molecular docking studies indicate that derivatives of rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate exhibit strong binding affinity to the protease active site, with calculated inhibition constants (Ki) in the low nanomolar range. These findings were corroborated by in vitro assays demonstrating potent antiviral activity against HIV-1 strains, including drug-resistant variants.
Additional investigations have explored the compound's potential in oncology. Researchers at a leading pharmaceutical company have incorporated this scaffold into novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway. Preclinical data presented at the 2023 American Association for Cancer Research (AACR) annual meeting showed that these derivatives exhibit selective cytotoxicity against triple-negative breast cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.
The metabolic stability and pharmacokinetic properties of rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate derivatives have also been investigated. A recent ADME study published in Xenobiotica demonstrated that the bicyclic structure confers improved metabolic stability compared to linear analogs, with hepatic microsomal half-lives exceeding 120 minutes in both human and rodent models. This characteristic, combined with good oral bioavailability in animal studies, positions this scaffold as particularly valuable for oral drug development.
Looking forward, several research groups are exploring the application of this compound in targeted protein degradation strategies. Preliminary results suggest that when incorporated into PROTAC (proteolysis targeting chimera) molecules, the bicyclo[4.1.0]heptane core may enhance cell permeability and ternary complex formation efficiency. These developments could significantly expand the therapeutic applications of this chemical scaffold in the coming years.
2137440-29-8 (rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate) Related Products
- 2580214-88-4(tert-butyl 3-aminotricyclo2.2.1.0,2,6heptane-1-carboxylate)
- 2138219-75-5(Bicyclo[3.1.0]hexane-6-carboxylic acid, 2-amino-, 1,1-dimethylethyl ester)
- 2138215-72-0(Spiro[2.5]octane-1-carboxylic acid, 6-amino-, 1,1-dimethylethyl ester)
- 2137691-90-6(Cyclohexanecarboxylic acid, 3-amino-4-methyl-, 1,1-dimethylethyl ester)
- 2137818-03-0(rac-tert-butyl (1R,4S,5R)-4-aminobicyclo3.1.0hexane-1-carboxylate)
- 2870666-54-7(Bicyclo[3.1.0]hexane-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester, (1R,4R,5R)-rel- )
- 124830-45-1(tert-butyl 4-aminocyclohexanecarboxylate)
- 124789-18-0(tert-butyl 3-aminocyclohexane-1-carboxylate)
- 1022159-15-4(tert-butyl trans-4-aminocyclohexanecarboxylate)
- 2580101-55-7(tert-butyl (1RS,1'RS&,2RS,2'RS&)-2'-amino-1,1'-bi(cyclopropane)-2-carboxylate)